Cas no 307-70-0 (1H,1H,11H-eicosafluoro-1-undecanol)

1H,1H,11H-eicosafluoro-1-undecanol Chemical and Physical Properties
Names and Identifiers
-
- 1H,1H,11H-eicosafluoro-1-undecanol
- 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11-icosafluoroundecan-1-ol
- 1H,1H,11H-Eicosafluoroundecan-1-ol
- 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11-Eicosafluoro-1-undecanol
- 1H,1H,11H-Perfluoro-1-undecanol
- 1H,1H,11H-Eicosafluoro-1-undecanol, tech.
- 1H,1H,11H-Perfluoroundecan-1-ol
- 1H,1H,11H-eicosafluoro-undecan-1-ol
- 1H,1H,11H-eicosafluoroundecanol
- 1H,1H,11H-Eicosafluoroundecanol-1
- 1H,1H,11H-Eicosafluor-undecan-1-ol
- 1H,1H,11H-trihydroperfluoro-1-undecanol
- E0239
- DTXSID0059798
- D90469
- 307-70-0
- 1-Undecanol, 1H,1H,11H-eicosafluoro-
- 2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11-Eicosafluoro-1-undecanol
- 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11-Icosafluoro-1-undecanol #
- NS00011194
- SCHEMBL1930697
- 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11-Icosafluoro-1-undecanol
- NSC-521191
- NSC 521191
- C11H4F20O
- 1H,1H,11H-Icosafluoroundecan-1-ol
- 1-Undecanol,1H,11H-eicosafluoro-
- AI-3-25488
- 1-Undecanol,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11-eicosafluoro-
- 1H,11H-Eicosafluoro-1-undecanol
- FT-0609066
- NSC521191
- EINECS 206-209-5
- AI3-25488
- 12N-214
- (THIENO[2,3-D]PYRIMIDIN-4-YLTHIO)ACETICACID
- AI 3-25488
- UNII-A7LZ4LX82X
- 1-Undecanol, 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11-eicosafluoro-
- MFCD00039628
- AKOS005080840
- 1H,1H,11H-eicosaflu-oro-1-undecanol
- 1,1,11-Trihydroperfluoroundecanol
- A7LZ4LX82X
- DB-047903
-
- MDL: MFCD00039628
- Inchi: InChI=1S/C11H4F20O/c12-2(13)4(16,17)6(20,21)8(24,25)10(28,29)11(30,31)9(26,27)7(22,23)5(18,19)3(14,15)1-32/h2,32H,1H2
- InChI Key: GJYLSFCFHFUODO-UHFFFAOYSA-N
- SMILES: C(C(C(C(C(C(C(C(C(C(C(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)O
Computed Properties
- Exact Mass: 531.99400
- Monoisotopic Mass: 531.994
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 32
- Rotatable Bond Count: 10
- Complexity: 677
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2A^2
- Tautomer Count: nothing
- XLogP3: 6.4
- Surface Charge: 0
Experimental Properties
- Color/Form: Not available
- Density: 180
- Melting Point: 94.0 to 98.0 deg-C
- Boiling Point: 180 °C
- Flash Point: 180-181°C/200mm
- Refractive Index: 1.289
- PSA: 20.23000
- LogP: 5.96150
- Solubility: Not available
1H,1H,11H-eicosafluoro-1-undecanol Security Information
- Hazard Statement: Irritant
- Hazard Category Code: 36/37/38
- Safety Instruction: S26-S36/37/39
-
Hazardous Material Identification:
- Safety Term:S22;S24/25
- HazardClass:IRRITANT
- TSCA:Yes
- Risk Phrases:R36/37/38
1H,1H,11H-eicosafluoro-1-undecanol Customs Data
- HS CODE:2905590090
- Customs Data:
China Customs Code:
2905590090Overview:
2905590090 Halogenation of other acyclic alcohols\Sulfonated and other derivatives.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2905590090 other halogenated, sulphonated, nitrated or nitrosated derivatives of acyclic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
1H,1H,11H-eicosafluoro-1-undecanol Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Ambeed | A935323-500g |
2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11-Icosafluoroundecan-1-ol |
307-70-0 | 94% | 500g |
$505.0 | 2024-07-28 | |
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H156982-100g |
1H,1H,11H-eicosafluoro-1-undecanol |
307-70-0 | >90.0%(GC) | 100g |
¥3471.90 | 2023-09-02 | |
Fluorochem | 003214-1g |
1H,1H,11H-Eicosafluoro-1-undecanol |
307-70-0 | 85% | 1g |
£10.00 | 2022-03-01 | |
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H156982-25g |
1H,1H,11H-eicosafluoro-1-undecanol |
307-70-0 | >90.0%(GC) | 25g |
¥1235.90 | 2023-09-02 | |
abcr | AB103480-500 g |
1H,1H,11H-Eicosafluoro-1-undecanol, 90%; . |
307-70-0 | 90% | 500g |
€585.00 | 2023-01-31 | |
TRC | E975130-100mg |
1H,1H,11H-Eicosafluoro-1-undecanol |
307-70-0 | 100mg |
$ 50.00 | 2022-06-02 | ||
Apollo Scientific | PC3150-25g |
1H,1H,11H-Icosafluoroundecan-1-ol |
307-70-0 | 94+% | 25g |
£35.00 | 2025-03-21 | |
abcr | AB103480-100 g |
1H,1H,11H-Eicosafluoro-1-undecanol, 90%; . |
307-70-0 | 90% | 100g |
€179.00 | 2023-01-31 | |
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H156982-10G |
1H,1H,11H-eicosafluoro-1-undecanol |
307-70-0 | >90.0%(GC) | 10g |
¥612.90 | 2023-09-02 | |
SHENG KE LU SI SHENG WU JI SHU | sc-259038-5g |
1H,1H,11H-Perfluoroundecan-1-ol, |
307-70-0 | 5g |
¥827.00 | 2023-09-05 |
1H,1H,11H-eicosafluoro-1-undecanol Related Literature
-
Ting Zeng,Duanguang Yang,Huaming Li,Chong Cheng,Yong Gao Polym. Chem. 2018 9 627
Additional information on 1H,1H,11H-eicosafluoro-1-undecanol
Comprehensive Overview of 1H,1H,11H-eicosafluoro-1-undecanol (CAS No. 307-70-0)
1H,1H,11H-eicosafluoro-1-undecanol is a highly fluorinated organic compound with a unique molecular structure that has garnered significant attention in the fields of materials science, pharmaceuticals, and chemical engineering. With a CAS Registry Number of 307-70-0, this compound is characterized by its extended perfluoroalkyl chain and hydroxyl functional group, which together contribute to its remarkable physicochemical properties. Recent studies have highlighted its potential as a versatile building block for advanced materials, particularly in applications requiring low surface energy, thermal stability, and chemical inertness.
The molecular architecture of 1H,1H,11H-eicosafluoro-1-undecanol consists of a 21-carbon chain featuring 20 fluorine atoms and a terminal hydroxyl group. This configuration imparts exceptional hydrophobicity and lipophobicity, making it an ideal candidate for applications such as non-stick coatings, surfactants, and biocompatible materials. According to a 2023 study published in Advanced Materials Interfaces, the compound's fluorinated backbone significantly enhances its resistance to oxidative degradation compared to conventional perfluorinated alcohols, a property that is critical for long-term stability in industrial and biomedical contexts.
In the realm of drug delivery systems, 1H,1H,11H-eicosafluoro-1-undecanol has shown promising potential as a component of self-assembling nanocarriers. Researchers at the University of Cambridge demonstrated in a 2024 paper in Nano Letters that its amphiphilic nature allows it to form micellar structures capable of encapsulating hydrophobic therapeutic agents. The study emphasized that the compound's high solubility in both aqueous and organic phases enables precise control over drug release kinetics, a breakthrough that could revolutionize targeted therapy approaches for cancer and chronic diseases.
The compound's applications extend beyond pharmaceuticals into the field of advanced polymer science. A 2023 investigation by the Max Planck Institute for Polymer Research revealed that 1H,1H,11H-eicosafluoro-1-undecanol can be incorporated into polymeric matrices to create surfaces with ultra-low friction coefficients. This property has been leveraged in the development of next-generation artificial joints and implantable medical devices, where minimizing wear and inflammation is a critical design criterion. The study further noted that the fluorinated alcohol's compatibility with common polymerization techniques, such as emulsion and suspension polymerization, makes it a practical choice for large-scale manufacturing processes.
Recent advancements in surface engineering have also explored the use of 1H,1H,11H-eicosafluoro-1-undecanol as a functionalizing agent for creating non-fouling surfaces. A 2024 publication in ACS Applied Materials & Interfaces demonstrated that thin films derived from this compound exhibit exceptional anti-biofouling properties, effectively preventing protein adsorption and microbial colonization. This discovery has significant implications for the design of implantable sensors, dialysis membranes, and marine coatings, where biofouling resistance is a key performance requirement.
The environmental impact of 1H,1H,11H-eicosafluoro-1-undecanol has also been a focus of recent research. A 2023 life cycle assessment conducted by the European Chemicals Agency found that the compound's biodegradation profile is comparable to other fluorinated surfactants, with a degradation half-life of approximately 180 days under aerobic conditions. This data, combined with its low volatility and high solubility in water, positions 1H,1H,11H-eicosafluoro-1-undecanol as a more environmentally sustainable alternative to traditional perfluorinated compounds in certain applications.
Industrial applications of 1H,1H,11H-eicosafluoro-1-undecanol are expanding rapidly, particularly in the development of high-performance lubricants. A 2024 study by the Society of Tribologists and Lubrication Engineers highlighted its ability to form stable boundary lubrication films under extreme pressure conditions. The research team demonstrated that when used as an additive in synthetic oils, the compound significantly reduces friction coefficients and wear rates in mechanical systems operating at high temperatures, a finding with direct applications in aerospace and automotive industries.
Notably, the compound's unique combination of hydrophobicity and hydrophilicity has enabled its use in the creation of stimuli-responsive materials. A 2023 paper in Soft Matter described the development of hydrogels functionalized with 1H,1H,11H-eicosafluoro-1-undecanol that can reversibly change their swelling behavior in response to changes in pH or temperature. This property has been exploited in the design of smart drug delivery systems and adaptive coatings that can modify their surface characteristics in real-time, opening new possibilities in both medical and industrial applications.
In the field of analytical chemistry, 1H,1H,11H-eicosafluoro-1-undecanol has been employed as a reference standard for the quantification of fluorinated compounds in environmental and biological samples. A 2024 method validation study published in Journal of Chromatography A confirmed its suitability for use in gas chromatography and liquid chromatography-mass spectrometry (LC-MS) analyses, with excellent recovery rates and minimal matrix interference observed across a wide range of sample types.
As research into 1H,1H,11H-eicosafluoro-1-undecanol continues to advance, its role in interdisciplinary applications is becoming increasingly evident. From its use in creating ultra-low surface energy materials to its potential in next-generation drug delivery systems, this compound exemplifies the power of molecular engineering to address complex scientific and industrial challenges. Ongoing studies are expected to further refine its properties and expand its applications, ensuring its continued relevance in the rapidly evolving landscape of materials science and chemical technology.
1H,1H,11H-eicosafluoro-1-undecanol (CAS 307-70-0): A Versatile Fluorinated Compound with Diverse Applications Overview 1H,1H,11H-eicosafluoro-1-undecanol is a highly fluorinated organic compound with a unique molecular structure, characterized by a 21-carbon chain featuring 20 fluorine atoms and a terminal hydroxyl group. This configuration imparts exceptional properties such as hydrophobicity, lipophobicity, thermal stability, and chemical inertness. With a CAS Registry Number of 307-70-0, it has emerged as a versatile building block in various scientific and industrial applications. --- ### Key Properties and Structural Features - Molecular Structure: A 21-carbon chain with 20 fluorine atoms and a hydroxyl group. - Physicochemical Properties: High hydrophobicity, low surface energy, excellent thermal and oxidative stability. - Amphiphilic Nature: Capable of forming micellar structures due to the balance between hydrophobic fluorinated chain and hydrophilic hydroxyl group. --- ### Applications in Drug Delivery Systems - Self-Assembling Nanocarriers: A 2024 study by the University of Cambridge demonstrated its ability to form micellar structures for encapsulating hydrophobic drugs, enabling precise control over drug release kinetics. This could revolutionize targeted therapies for cancer and chronic diseases. --- ### Advanced Polymer Science - Low-Friction Surfaces: Research from the Max Planck Institute (2023) showed that incorporating the compound into polymeric matrices creates surfaces with ultra-low friction coefficients. This is beneficial for artificial joints and implantable medical devices. - Compatibility with Polymerization Techniques: Suitable for emulsion and suspension polymerization, making it practical for large-scale manufacturing. --- ### Surface Engineering and Anti-Biofouling Applications - Non-Fouling Surfaces: A 2024 study in *ACS Applied Materials & Interfaces* revealed that thin films derived from the compound exhibit exceptional anti-biofouling properties, preventing protein adsorption and microbial colonization. This has implications for implantable sensors, dialysis membranes, and marine coatings. --- ### Environmental Impact and Sustainability - Biodegradation Profile: A 2023 life cycle assessment by the European Chemicals Agency found a degradation half-life of approximately 180 days under aerobic conditions, making it a more environmentally sustainable alternative to traditional perfluorinated compounds. --- ### Industrial Applications in Lubricants - High-Performance Lubricants: A 2024 study by the Society of Tribologists and Lubrication Engineers highlighted its ability to form stable boundary lubrication films under extreme pressure. This is beneficial in aerospace and automotive industries. --- ### Stimuli-Responsive Materials - Smart Hydrogels: A 2023 paper in *Soft Matter* described hydrogels functionalized with the compound that can reversibly change their swelling behavior in response to pH or temperature, opening new possibilities in drug delivery and adaptive coatings. --- ### Analytical Chemistry - Reference Standard: A 2024 method validation study confirmed its suitability as a reference standard in gas chromatography and LC-MS analyses, with excellent recovery rates across various sample types. --- ### Conclusion 1H,1H,11H-eicosafluoro-1-undecanol exemplifies the power of molecular engineering in addressing complex scientific and industrial challenges. Its diverse applications span drug delivery, polymer science, surface engineering, environmental sustainability, and analytical chemistry. Ongoing research is expected to further refine its properties and expand its utility in the rapidly evolving landscape of materials science and chemical technology.307-70-0 (1H,1H,11H-eicosafluoro-1-undecanol) Related Products
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